Cas no 1805389-87-0 (6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine)

• Product Name: 6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine
• CAS No: 1805389-87-0
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4869148
• Update Time: 2025-06-14

6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-3-1-2(5(9)10)4(8)6(12)11-3/h1,5H,(H,11,12)
• InChI Key： GWSZZOGONBKWJK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine

Comprehensive Overview of 6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine (CAS No. 1805389-87-0)

6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine (CAS No. 1805389-87-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, difluoromethyl, and hydroxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing next-generation therapeutics and sustainable agrochemicals, aligning with global trends toward precision medicine and environmentally friendly farming practices.

The compound's CAS No. 1805389-87-0 is a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. Recent studies highlight its utility in heterocyclic chemistry, where its fluorine and chlorine substituents enhance metabolic stability and binding affinity in target molecules. This property is particularly valuable in designing kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges like antibiotic resistance and cancer. Additionally, its hydroxypyridine moiety is being investigated for metal-chelating applications, relevant to catalysis and material science.

From an industrial perspective, 6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine is synthesized via multistep organic reactions, often involving halogenation and fluorination techniques. Optimizing its production to meet green chemistry standards is a key focus, as industries strive to reduce hazardous byproducts. The compound's stability under various pH conditions also makes it suitable for formulation development, a topic frequently searched by pharmaceutical engineers. Furthermore, its potential as a building block for bioconjugation is being explored, particularly in antibody-drug conjugates (ADCs), a hot topic in oncology research.

Environmental and safety profiles of CAS No. 1805389-87-0 are rigorously evaluated to comply with REACH and FDA guidelines. Its low ecotoxicity, compared to traditional halogenated compounds, positions it as a safer alternative for crop protection formulations. This aligns with the growing demand for sustainable pesticides, a trending search term among agronomists. Analytical methods like HPLC and LC-MS are commonly employed to quantify its purity, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 6-Chloro-4-(difluoromethyl)-3-fluoro-2-hydroxypyridine represents a convergence of innovation in medicinal and agricultural chemistry. Its structural features and adaptability to green synthesis protocols make it a compound of enduring relevance. As research progresses, its applications in personalized medicine and smart farming are expected to expand, answering frequent queries about future-ready chemicals in peer-reviewed forums and patent literature.